Cas no 74039-82-0 (Zinc,diiodobis[4,4',4''-phosphinylidynetris[N,N-dimethylbenzenamine]-O]-, (T-4)-(9CI))

• Product Name: Zinc,diiodobis[4,4',4''-phosphinylidynetris[N,N-dimethylbenzenamine]-O]-, (T-4)-(9CI)
• CAS No: 74039-82-0
• MF: C₄₈H₆₀I₂N₆O₂P₂Zn
• MW: 1134.19447422028
• CID: 571463
• PubChem ID: 3057504
• Update Time: 2025-04-19

Zinc,diiodobis[4,4',4''-phosphinylidynetris[N,N-dimethylbenzenamine]-O]-, (T-4)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Zinc,diiodobis[4,4',4''-phosphinylidynetris[N,N-dimethylbenzenamine]-O]-, (T-4)-(9CI)
• 4-bis(4-dimethylaminophenyl)phosphoryl-N,N-dimethyl-aniline, zinc(+2) cation, diiodide
• zinc,4-bis[4-(dimethylamino)phenyl]phosphoryl-N,N-dimethylaniline,diiodide
• Zinc iodide--4,4',4''-phosphoryltris(N,N-dimethylaniline) (1/2/2)
• 74039-82-0
• DTXSID70995454
• Bis-(tris(p-dimethylaminophenyl)phosphine oxide) zinc iodide salt

• Inchi： 1S/2C24H30N3OP.2HI.Zn/c2*1-25(2)19-7-13-22(14-8-19)29(28,23-15-9-20(10-16-23)26(3)4)24-17-11-21(12-18-24)27(5)6;;;/h2*7-18H,1-6H3;2*1H;/q;;;;+2/p-2
• InChI Key： FONJKVWWRLDOJJ-UHFFFAOYSA-L
• SMILES： [I-].[I-].[Zn+2].P(C1C=CC(=CC=1)N(C)C)(C1C=CC(=CC=1)N(C)C)(C1C=CC(=CC=1)N(C)C)=O.P(C1C=CC(=CC=1)N(C)C)(C1C=CC(=CC=1)N(C)C)(C1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 1132.163
• Monoisotopic Mass: 1132.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 61
• Rotatable Bond Count: 12
• Complexity: 464
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Boiling Point: 600.6°C at 760 mmHg
• Flash Point: 317.1°C
• PSA: 73.20000
• LogP: 1.05350